Cas no 99-31-0 (5-Aminoisophthalic acid)

• Product Name: 5-Aminoisophthalic acid
• CAS No: 99-31-0
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00002522
• CID: 35013
• PubChem ID: 24851211
• Update Time: 2025-12-31

5-Aminoisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisophthalic acid
• 5-AIPA
• 5-Aminobenzene-1,3-dicarboxylic acid
• 5-Aminoisophthalic Acid Hydrate
• 5-amino-phthalic acid
• 5-Amino-m-phthalic acid
• snake oil
• 5-aminobenzene-1,3-dicarboxylate
• HMS1775F17
• HY-W016454
• SCHEMBL223304
• DTXSID7059193
• BP-13444
• NSC60141
• CS-W017170
• A1290
• FT-0620018
• 1,3-Benzenedicarboxylic acid, 5-amino-
• 5 -aminoisophthalic acid
• EN300-16696
• 3,5-dicarboxy-aniline
• AC-12230
• 5-Aminoisophthalic acid, 94%
• 5-aminoisophtalic acid
• 5R25Y7Y34D
• EINECS 202-748-5
• NSC-60141
• UNII-5R25Y7Y34D
• AMY21963
• 99-31-0
• 5-Amino-1,3-isophthalic acid
• NS00022923
• SY005360
• W-100042
• Oprea1_005424
• AKOS000119465
• NSC 60141
• D70676
• 5-AMINO-1,3-BENZENEDICARBOXYLIC ACID
• 5-amino-isophthalic acid
• AC-8408
• Z56755834
• 5-Aminoisophthalicacid
• Isophthalic acid, 5-amino-
• MFCD00002522
• STR06298
• 5-Aminoisophthalic acid,98%
• doi:10.14272/KBZFDRWPMZESDI-UHFFFAOYSA-N.1
• BBL013234
• STK429341
• 202-748-5
• DTXCID5049102
• 1,3Benzenedicarboxylic acid, 5amino
• Isophthalic acid, 5-amino-(8CI)
• Isophthalic acid, 5amino (8CI)
• Isophthalic acid, 5amino
• FA00357

• MDL： MFCD00002522
• Inchi： 1S/C8H7NO4/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： KBZFDRWPMZESDI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C(=O)O)C=1)N)=O
• BRN： 2805628

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Light brown powder.
• Density: 1.4283 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 314.24°C (rough estimate)
• Flash Point: 265.2℃
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 100.62000
• LogP: 1.24640
• Solubility: Not determined

5-Aminoisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Aminoisophthalic acid

Introduction to 5-Aminoisophthalic Acid (CAS No. 99-31-0) and Its Recent Applications in Chemical Biology

5-Aminoisophthalic acid, identified by the chemical abstracts service number CAS No. 99-31-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic dicarboxylic acid derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug development, material science, and synthetic chemistry. The unique combination of an amino group and a carboxyl group on a benzene ring makes it a valuable intermediate for various synthetic pathways, particularly in the synthesis of complex organic molecules.

The compound's molecular structure, consisting of a benzene ring substituted with an amino group at the 5-position and two carboxylic acid groups, provides a rich framework for chemical modifications. These modifications can be tailored to enhance reactivity, solubility, or binding affinity, making 5-aminoisophthalic acid a preferred choice for researchers exploring novel pharmacophores. Its ability to participate in multiple types of chemical reactions, including condensation, polymerization, and coordination chemistry, further underscores its importance in synthetic applications.

In recent years, advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of 5-aminoisophthalic acid in drug discovery more efficiently than ever before. The compound has been identified as a promising scaffold for developing inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in designing molecules that interact with enzymes involved in metabolic disorders and inflammatory diseases. The carboxyl groups on the molecule can be selectively functionalized to create derivatives with enhanced binding properties to specific protein targets.

One particularly intriguing area of research involves the use of 5-aminoisophthalic acid in the development of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands, offering exceptional surface areas and tunable pore sizes. The amino group on 5-aminoisophthalic acid serves as an effective ligand for metal ions, facilitating the construction of stable MOFs with diverse applications. These MOFs have shown promise in gas storage, separation technologies, and catalysis, highlighting the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 5-aminoisophthalic acid itself is another area where recent innovations have been made. Traditional methods often involve multi-step processes that can be inefficient and produce byproducts that complicate purification. However, modern synthetic approaches have focused on greener and more sustainable methodologies. For example, catalytic hydrogenation techniques have been employed to selectively reduce nitrobenzene derivatives into the corresponding amine functionalities, streamlining the synthesis pathway and reducing waste generation.

Furthermore, the application of 5-aminoisophthalic acid in materials science has seen significant progress. Researchers have leveraged its structural properties to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers find applications in high-performance coatings, adhesives, and composite materials used in aerospace and automotive industries. The ability to modify both the amino and carboxyl groups allows for fine-tuning of material properties, making 5-aminoisophthalic acid a versatile building block for advanced materials.

The role of 5-aminoisophthalic acid in biomedicine extends beyond drug development to include diagnostic applications as well. Functionalized derivatives of this compound have been explored as contrast agents for magnetic resonance imaging (MRI) due to their ability to enhance tissue visibility through paramagnetic effects. Additionally, its structural motifs have inspired the design of probes for fluorescence-based assays used in cellular studies. These applications underscore the multifaceted nature of 5-aminoisophthalic acid as a chemical entity with broad implications across multiple scientific disciplines.

In conclusion,5-Aminoisophthalic acid (CAS No. 99-31-0) remains a cornerstone compound in modern chemical research due to its unique structural features and wide-ranging applications. From drug discovery to advanced materials and diagnostic tools,5-aminoisophthalic acid continues to inspire innovation across industries. As research progresses,5-Aminoisophthalic acid is poised to play an even greater role in addressing complex scientific challenges through its versatility as a synthetic intermediate.